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Compound of Interest

Compound Name: Vanillin-13C6

Cat. No.: B565506 Get Quote

This technical guide provides essential information on Vanillin-13C6, a stable isotope-labeled

compound crucial for a variety of research applications, particularly in analytical chemistry and

metabolic studies. This document is intended for researchers, scientists, and professionals in

drug development and food science who require detailed technical data and experimental

insights.

Core Physicochemical Data
Vanillin-13C6 is a labeled form of vanillin where the six carbon atoms of the benzene ring are

replaced with the carbon-13 isotope. This isotopic labeling makes it an ideal internal standard

for quantitative analysis.

Property Value Source(s)

CAS Number 201595-58-6 [1][2][3][4][5]

Molecular Formula C₂¹³C₆H₈O₃ [1][3][5]

Molecular Weight 158.10 g/mol [2][3][4][6]

Application in Quantitative Analysis: Stable Isotope
Dilution Assay
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Vanillin-13C6 is extensively utilized as an internal standard in stable isotope dilution analysis

(SIDA) for the accurate quantification of vanillin in various matrices.[1] This technique is highly

valued for its ability to correct for matrix effects and variations in sample preparation and

instrument response. Vanillin-13C6 can be employed as a tracer or an internal standard for

quantitative analysis using techniques such as Nuclear Magnetic Resonance (NMR), Gas

Chromatography-Mass Spectrometry (GC-MS), or Liquid Chromatography-Mass Spectrometry

(LC-MS).[2]

Experimental Protocol: Quantification of Vanillin in
Fragrant Vegetable Oils by HS-SPME-GC/MS
The following protocol is a summary of a validated method for the determination of vanillin in

vegetable oils using Vanillin-13C6 as an internal standard.[1]

1. Preparation of Standard and Internal Standard Stock Solutions:

Prepare a stock solution of unlabeled vanillin (1.00 x 10⁶ µg/kg) by dissolving 10.0 mg of

vanillin in 10 g of a suitable solvent like caprylic capric triglyceride (ODO).[1]

Similarly, prepare a stock solution of Vanillin-13C6 at the same concentration to be used as

the internal standard.[1]

Store both stock solutions at 4°C.[1]

2. Calibration Curve Preparation:

Create a series of calibration standards by performing serial dilutions of the vanillin stock

solution to achieve concentrations ranging from 50 to 5000 µg/kg.[1]

Spike each calibration standard with a fixed concentration of the Vanillin-13C6 internal

standard (e.g., 500 µg/kg).[1]

3. Sample Preparation and Extraction:

Accurately weigh a sample of the fragrant vegetable oil.

Spike the oil sample with a known amount of the Vanillin-13C6 internal standard solution.
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The extraction of vanillin is performed using headspace solid-phase microextraction (HS-

SPME).[1]

4. GC/MS Analysis:

Analyze the extracted samples using a Gas Chromatography-Mass Spectrometry (GC/MS)

system.

For quantification, monitor the following ions (m/z):

Vanillin: 150.9, 108.9, and 122.8[1]

Vanillin-13C6: 157.0, 115.0, and 158.0[1]

Data acquisition and processing are performed using appropriate software.[1]

5. Quantification:

Construct a calibration curve by plotting the peak area ratio of vanillin to Vanillin-13C6
against the concentration of vanillin in the calibration standards.[1]

Determine the concentration of vanillin in the oil samples by interpolating their peak area

ratios from the calibration curve.

Experimental Workflow Diagram
The following diagram illustrates the general workflow for the quantification of vanillin using a

stable isotope dilution assay with Vanillin-13C6.
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Caption: Workflow for Vanillin Quantification using SIDA.

Metabolic Fate of Vanillin
While specific signaling pathways involving Vanillin-13C6 as a tracer are not extensively

detailed in publicly available literature, the general metabolic pathways of vanillin are of

interest. Vanillin metabolism is known to involve cytochrome P450 (CYP) enzymes.[7] Potential

metabolic routes include aldehyde deformylation, methoxy dealkylation, and acetal formation.

[7] The use of isotopically labeled vanillin, such as Vanillin-13C6, can be instrumental in

elucidating these metabolic pathways and understanding the pharmacokinetics of vanillin and

its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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